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For researchers, scientists, and drug development professionals seeking to collaborate with the
National Waterway Transportation Agency (ANTAQ) of Brazil, it is important to understand that
the agency does not have a publicly advertised, formal application process for unsolicited
research proposals. Collaboration is typically established through a formal instrument known as
an "Acordo de Cooperacao Técnica" (ACT), or Technical Cooperation Agreement.

An ACT is a legal instrument utilized by Brazilian public entities to foster partnerships with other
organizations, both public and private, to execute actions of reciprocal interest and mutual
collaboration. A key feature of an ACT is that it does not involve the transfer of financial
resources between the signatories.

This document provides a detailed guide and protocol for initiating a research collaboration with
ANTAQ through the proposal of a Technical Cooperation Agreement.

Application Notes and Protocols

1. Identifying ANTAQ's Strategic Research Interests:

Before initiating contact, it is crucial to align your research proposal with ANTAQ's strategic
objectives and areas of activity. While specific "areas of research interest" are not formally
published, a review of ANTAQ's public communications, news releases, and strategic plans
can provide insights into their priorities. Key areas of interest for ANTAQ are likely to include:

e Port management and operations
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 Inland waterway transportation and logistics

e Environmental impacts of port and shipping activities

o Decarbonization of the maritime sector

o Port infrastructure and engineering

e Economic regulation of waterway transportation

« Digitalization and technology in the port sector

o Maritime safety and security

2. ldentifying the Appropriate Department within ANTAQ:

To ensure your proposal reaches the relevant decision-makers, it is essential to identify the
appropriate Superintendence or Directorate within ANTAQ's organizational structure. The most
relevant departments for research collaborations are likely those with a technical focus. You
can find information on ANTAQ's organizational structure on their official website. Potential
departments to approach include:

¢ Superintendéncia de Desempenho, Desenvolvimento e Sustentabilidade (SDS) -
Superintendence of Performance, Development, and Sustainability

e Superintendéncia de Regulacéo (SRG) - Superintendence of Regulation

e Superintendéncia de Fiscalizacdo e Coordenacao das Unidades Regionais (SFC) -
Superintendence of Inspection and Coordination of Regional Units

o Diretoria de Regulacéo (DR) - Directorate of Regulation

o Diretoria de Fiscalizacéo (DF) - Directorate of Inspection

3. Preparing a Preliminary Proposal for a Technical Cooperation Agreement:

Your initial contact with ANTAQ should be accompanied by a concise and compelling
preliminary proposal. This document should be structured to highlight the mutual benefits of the
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proposed collaboration. The proposal should include:

Title of the Proposed Research Collaboration: A clear and descriptive title.

Introduction and Rationale: Briefly introduce your organization and the scientific or technical
background of the proposed research. Clearly state the problem or knowledge gap the
research aims to address and its relevance to ANTAQ's responsibilities.

Objectives: State the primary and secondary objectives of the research project in a clear and
measurable way.

Methodology: Provide a high-level overview of the proposed research methodology. For
experimental protocols, a summary of the key techniques and approaches should be
included.

Expected Outcomes and Mutual Benefits: This is a critical section. Clearly articulate the
expected outcomes of the research and how they will benefit ANTAQ. Benefits could include,
for example, the development of new regulatory tools, improved environmental monitoring
techniques, enhanced operational efficiency in ports, or data-driven insights for
policymaking.

Proposed Contribution of Each Party: Outline what your organization will contribute (e.g.,
expertise, personnel, access to specific technologies or data) and what you would be
seeking from ANTAQ (e.g., access to non-sensitive data, technical expertise from their staff,
access to port facilities for sample collection). Remember, this cannot include financial
contributions from ANTAQ.

Timeline: A high-level projected timeline for the research project.

Contact Information: Your name, title, organization, and full contact details.

. Initiating Contact and Submitting the Proposal:

It is recommended to initiate contact by sending a formal email to the head of the identified

Superintendence or Directorate. The email should be professional, concise, and introduce the

purpose of your communication — to propose a research collaboration through a Technical

Cooperation Agreement. Attach your preliminary proposal to the email.
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If a direct email address for the head of the department is not available, you can send the
inquiry to ANTAQ's general contact email, with a clear subject line indicating the intended
recipient (e.g., "Proposta de Acordo de Cooperacao Técnica para a Superintendéncia de
[Department Name]").

5. The Formal Process for a Technical Cooperation Agreement:

Should ANTAQ express interest in your proposal, the formal process for establishing a
Technical Cooperation Agreement will be initiated. While the specific steps may vary, the
general process within the Brazilian public administration involves:

 Internal Review: The relevant technical department at ANTAQ will review your proposal in
detail.

e Legal Review: ANTAQ's legal department will analyze the proposal to ensure it complies
with all relevant regulations.

o Development of a Work Plan ("Plano de Trabalho"): A detailed work plan will be jointly
developed, outlining the specific activities, responsibilities of each party, methodologies,
deliverables, and timelines.

» Drafting of the Agreement: The formal Technical Cooperation Agreement will be drafted
based on the approved work plan.

» Signatures: The agreement will be signed by the legal representatives of both your
organization and ANTAQ.

e Publication: The signed agreement will be published in the Diario Oficial da Unido (the official
gazette of the Brazilian federal government).

Quantitative Data Summary

There is no publicly available quantitative data from ANTAQ regarding the number of active
research collaborations, their duration, or specific funding amounts, as Technical Cooperation
Agreements are non-remunerated.
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Data Point Value Source

Number of Active Research ) )
_ Not Publicly Available
Collaborations

Average Duration of ) )
) Not Publicly Available
Collaborations

Financial Contribution from

R$ 0 (by definition of an ACT) Decree n° 11.531/2023
ANTAQ

Experimental Protocols

Detailed experimental protocols would be highly specific to the nature of the proposed
research. When preparing your proposal, you should be ready to provide detailed
methodologies for any key experiments. For example, a study on the environmental impact of
dredging might include protocols for:

o Sediment Sample Collection: Detailing the use of grab samplers, core samplers, sampling
locations, and frequency.

o Water Quality Analysis: Specifying the parameters to be measured (e.g., turbidity, dissolved
oxygen, contaminants) and the analytical methods to be used (e.g., spectrophotometry,
chromatography).

o Ecotoxicological Assays: Describing the test organisms, exposure conditions, and endpoints
to be measured to assess the toxicity of dredged materials.

Visualizations

Below are diagrams illustrating the proposed workflow for establishing a research collaboration
with ANTAQ and the logical relationship of a Technical Cooperation Agreement.
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Caption: Workflow for initiating a research collaboration with ANTAQ.
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Caption: Logical relationship of a Technical Cooperation Agreement.

 To cite this document: BenchChem. [Initiating Research Collaboration with ANTAQ: A Guide
for Scientists and Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10773601#how-to-apply-for-research-collaboration-
with-antaq]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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